Cas no 37437-43-7 (Phenol, 2,4,6-trinitro-, compd. with benzene (1:1))
37437-43-7 structure
Product Name:Phenol, 2,4,6-trinitro-, compd. with benzene (1:1)
CAS No:37437-43-7
MF:C12H9N3O7
MW:307.215762853622
CID:1483500
PubChem ID:23035133
Update Time:2025-04-21
Phenol, 2,4,6-trinitro-, compd. with benzene (1:1) Chemical and Physical Properties
Names and Identifiers
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- Phenol, 2,4,6-trinitro-, compd. with benzene (1:1)
- benzene,2,4,6-trinitrophenol
- 2,4,6-Trinitrophenol--benzene (1/1)
- DTXSID70629944
- 37437-43-7
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- Inchi: 1S/C6H3N3O7.C6H6/c10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16;1-2-4-6-5-3-1/h1-2,10H;1-6H
- InChI Key: JHDRSOHMNFJEFP-UHFFFAOYSA-N
- SMILES: OC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-].C1C=CC=CC=1
Computed Properties
- Exact Mass: 307.04407
- Monoisotopic Mass: 307.04404963g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 307
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 158Ų
Experimental Properties
- PSA: 149.65
Phenol, 2,4,6-trinitro-, compd. with benzene (1:1) Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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